Cas no 1258542-87-8 (7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1258542-87-8
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 3167177
• PubChem ID: 84819558
• Update Time: 2025-06-12

7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine, 7-chloro-3-phenyl-
• 7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine
• 1258542-87-8

• Inchi： 1S/C12H8ClN3/c13-10-6-7-16-11(8-10)14-15-12(16)9-4-2-1-3-5-9/h1-8H
• InChI Key： IRRWKGDHXQQQGN-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(C=1)=NN=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 229.0406750Da
• Monoisotopic Mass: 229.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine

Comprehensive Overview of 7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1258542-87-8)

7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1258542-87-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the triazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine features a chloro substituent at the 7-position and a phenyl group at the 3-position, which contribute to its electronic and steric properties. These modifications enhance its reactivity and make it a valuable intermediate in synthetic chemistry. Recent studies have explored its potential in developing novel antimicrobial agents and central nervous system (CNS) modulators, aligning with the growing demand for new therapeutic solutions in these areas.

In the context of current trends, 7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine is often discussed alongside keywords like "drug discovery", "heterocyclic chemistry", and "pharmaceutical intermediates". These terms reflect the compound's relevance in modern medicinal chemistry, where researchers are actively seeking innovative scaffolds to address drug resistance and improve efficacy. Additionally, its potential applications in agrochemicals have sparked interest, as the industry seeks sustainable solutions for crop protection.

From a synthetic perspective, the preparation of 7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine involves multi-step reactions, often starting from readily available precursors. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's scalability and cost-effectiveness. Recent advancements in green chemistry have also influenced its production, with efforts to minimize waste and reduce environmental impact.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its applications. These characteristics are frequently analyzed using techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Understanding these properties is essential for formulating the compound in drug delivery systems or other functional materials.

In summary, 7-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1258542-87-8) represents a promising candidate in the fields of medicinal chemistry and material science. Its versatile structure and potential applications align with contemporary research priorities, making it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.